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Compound of Interest

Compound Name: 7-Hexadecanone
CAS No.: 45206-91-5
Cat. No.: B1596374
Get Quote
. J

This guide provides a comprehensive technical overview of 7-Hexadecanone, tailored for
researchers, scientists, and professionals in drug development and chemical synthesis. It
delves into the compound's nomenclature, physicochemical properties, synthesis
methodologies, and analytical characterization, emphasizing practical insights and the rationale
behind experimental procedures.

Chemical Identity and Nomenclature

7-Hexadecanone is a long-chain aliphatic ketone. Its unambiguous identification is crucial for
scientific communication and procurement.

IUPAC Name

The systematic name for this compound, according to the International Union of Pure and
Applied Chemistry (IUPAC) nomenclature, is Hexadecan-7-one.[1] This name precisely
indicates a sixteen-carbon (hexadecane) backbone with a ketone functional group (=O) located
at the seventh carbon atom.

Synonyms and Identifiers
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In literature and commercial listings, 7-Hexadecanone is known by several other names. Being
aware of these synonyms is essential for comprehensive literature searches and material
sourcing.

7-HEXADECANONE[1][2]

Hexadecane-7-one[2]

Hexyl nonyl ketone[2][3]

n-Hexyl n-nonyl ketone[3]

Key ldentifiers:

e CAS Number: 45206-91-5[1][2]

e Molecular Formula: C16H320[1][2]

e Molecular Weight: 240.42 g/mol [1][2]
Caption: 2D Structure of Hexadecan-7-one.

Physicochemical Properties

Understanding the physical and chemical properties of 7-Hexadecanone is fundamental for its
handling, storage, and application in experimental work.
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Property Value Source(s)

White to light yellow solid;

Appearance colorless liquid above melting [2]
point.

Melting Point 40-41 °C [2]

Boiling Point ~308-329 °C (estimated) [2]

Density ~0.81 - 0.83 g/cm3 (estimated) [2]

Insoluble in water. Soluble in

Solubility organic solvents (e.g., ethers, [2]
alcohols).
logP (o/w) ~6.75 (estimated) [4]

These properties indicate that 7-Hexadecanone is a lipophilic, non-volatile solid at standard
room temperature, which has implications for its use in biological systems and as a fragrance
component where low volatility is desired.[5]

Synthesis Methodologies

While several general methods for ketone synthesis are applicable, specific, peer-reviewed
protocols for 7-Hexadecanone are not abundant in the literature. Therefore, this guide
presents two robust and widely applicable synthetic strategies, adapted for the preparation of
7-Hexadecanone. These protocols are designed to be self-validating through the
characterization of the final product.

Exemplary Protocol 1: Synthesis via Organolithium
Reagent and Carboxylic Acid

This method is a powerful way to form ketones by creating a carbon-carbon bond between a
carboxylic acid and an organolithium reagent.[6][7] The reaction proceeds via a stable dianion
intermediate, which collapses to the ketone upon aqueous workup.[8]

Reaction: Heptanoic acid + Nonyllithium - 7-Hexadecanone
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Reactants
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Click to download full resolution via product page
Caption: Workflow for 7-Hexadecanone synthesis via an organolithium reagent.
Step-by-Step Methodology:

o Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, a thermometer, and a nitrogen inlet is assembled. Maintaining an
inert atmosphere is critical as organolithium reagents are highly reactive with atmospheric
moisture and oxygen.

o Reactant Preparation: Dissolve heptanoic acid (1 equivalent) in anhydrous diethyl ether or
tetrahydrofuran (THF).

e Reaction Execution: Cool the solution to -78 °C using a dry ice/acetone bath. Add
nonyllithium (prepared from 1-bromononane and lithium metal, or commercially sourced,
~2.1 equivalents) dropwise via the dropping funnel, maintaining the temperature below -65
°C. The use of two equivalents of the organolithium is necessary: the first equivalent
deprotonates the carboxylic acid, and the second acts as the nucleophile.

e Reaction Quenching and Workup: After the addition is complete, allow the reaction to stir at
low temperature for 1-2 hours. Quench the reaction by slowly adding a saturated aqueous
solution of ammonium chloride (NH4Cl). This protonates the intermediate and hydrolyzes any
remaining organolithium reagent.
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o Extraction and Purification: Allow the mixture to warm to room temperature. Separate the
organic layer, and extract the aqueous layer with diethyl ether. Combine the organic extracts,
wash with brine, dry over anhydrous sodium sulfate (NazSOa4), and concentrate under
reduced pressure. The crude product can then be purified by flash column chromatography
on silica gel or by recrystallization.

Exemplary Protocol 2: Oxidation of a Secondary Alcohol

The oxidation of a secondary alcohol is a classic and reliable method for synthesizing ketones.
[9] Jones oxidation, using chromic acid generated in situ from chromium trioxide and sulfuric
acid, is a potent and efficient method for this transformation.[10][11][12][13]

Reaction: 7-Hexadecanol + CrOs3/H2S04 —» 7-Hexadecanone

Click to download full resolution via product page

Caption: Workflow for 7-Hexadecanone synthesis via Jones Oxidation.
Step-by-Step Methodology:

» Reagent Preparation (Jones Reagent):Caution: Chromium (VI) compounds are highly toxic
and carcinogenic. Handle with extreme care in a fume hood using appropriate personal
protective equipment. Slowly add 26.7 g of chromium trioxide (CrOs) to 23 mL of
concentrated sulfuric acid (Hz2SOa), then carefully dilute with water to a total volume of 100

mL.

o Apparatus Setup: In a flask equipped with a mechanical stirrer, thermometer, and dropping
funnel, dissolve 7-hexadecanol (1 equivalent) in acetone. Cool the flask in an ice-water bath
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to 0-5 °C.

Oxidation: Add the prepared Jones reagent dropwise from the dropping funnel. The rate of
addition should be controlled to maintain the reaction temperature below 20 °C. The reaction
is exothermic, and the color will change from orange/red to a murky green as the Cr(VI) is
reduced to Cr(lll). The endpoint is indicated by a persistent orange color, signifying a slight
excess of the oxidant.

Workup: Once the oxidation is complete, add isopropanol dropwise to quench any excess
Jones reagent until the green color of Cr(lll) persists.

Isolation and Purification: Dilute the reaction mixture with water and extract several times
with diethyl ether or ethyl acetate. Combine the organic layers, wash successively with
saturated sodium bicarbonate (NaHCOs) solution and brine. Dry the organic phase over
anhydrous magnesium sulfate (MgSOQa), filter, and remove the solvent by rotary evaporation.
The resulting crude 7-Hexadecanone can be purified by column chromatography or
recrystallization from a suitable solvent like hexane.

Analytical Characterization

Unambiguous characterization of the synthesized 7-Hexadecanone is essential for confirming

its identity and purity. Standard spectroscopic methods are employed for this purpose.

IH NMR Spectroscopy: The *H NMR spectrum is characterized by a triplet at approximately
2.4 ppm corresponding to the a-protons (the CHz groups adjacent to the carbonyl). The rest
of the aliphatic protons will appear as a complex multiplet in the 1.2-1.6 ppm region, with the
terminal methyl groups (CHs) appearing as a triplet around 0.9 ppm.[1]

13C NMR Spectroscopy: The most downfield signal will be that of the carbonyl carbon,
appearing around 211 ppm. The carbons a to the carbonyl will resonate at approximately 42
ppm, with the remaining aliphatic carbons appearing in the 22-32 ppm range.[1]

Infrared (IR) Spectroscopy: A strong, sharp absorption band characteristic of a ketone C=0
stretch will be prominent in the region of 1715-1720 cm~1.[1]

Mass Spectrometry (MS): In electron ionization (EI) mass spectrometry, the molecular ion
peak (M*) at m/z = 240 would be observed. Characteristic fragmentation patterns for
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aliphatic ketones include McLafferty rearrangement and alpha-cleavage, leading to
significant fragment ions.[1]

Applications and Relevance

7-Hexadecanone's primary applications are in the fragrance and flavor industries, where its
waxy and subtly fatty odor profile can be used as a fixative or a component in complex scents.
[2][5] In a research context, it can serve as a starting material or intermediate for more complex
organic syntheses. Its long aliphatic chain also makes it a subject of interest in the study of
semiochemicals and pheromones, where long-chain ketones often play a role in insect
communication.

Safety and Handling

o General: 7-Hexadecanone is not considered acutely toxic, but standard laboratory safety
precautions should be observed.[2]

e Handling: Wear safety glasses, gloves, and a lab coat. Avoid breathing dust or vapors.
» Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents.

o Safety Statements: S22 (Do not breathe dust), S24/25 (Avoid contact with skin and eyes).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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